2,4-difluoro-3-[2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carbonyl]pyridine

• IUPAC Name: (2,4-difluoropyridin-3-yl)-[2-methyl-7-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidin-4-yl]methanone
• InChI: InChI=1S/C14H11F5N4O/c1-7-6-10-22(5-3-9(14(17,18)19)23(10)21-7)13(24)11-8(15)2-4-20-12(11)16/h2,4,6,9H,3,5H2,1H3
• InChI Key: REGXBEIRRMAGAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(CCN(C2=C1)C(=O)C3=C(C=CN=C3F)F)C(F)(F)F
• Molecular Formula: C14H11F5N4O
• Molecular Weight: 346.25 g/mol

Description

The compound you mentioned is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. A regioselective synthesis of 5-difluoromethyl- and 7-difluoromethyl-substituted pyrazolo [1,5-a]pyrimidines has been reported.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure. This unique structure is thought to contribute to the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives typically involve the exchange of chlorine and fluorine atoms or the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a pyridine in the structure of TFMP derivatives is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.